Cas no 137319-34-7 (Dehydroeffusol)

• Product Name: Dehydroeffusol
• CAS No: 137319-34-7
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 901696
• PubChem ID: 5316810
• Update Time: 2025-04-19

Dehydroeffusol Chemical and Physical Properties

Names and Identifiers

• Dehydro Effusol
• 5-ethenyl-1-methylphenanthrene-2,7-diol
• Dehydroeffusol
• 5-Ethenyl-1-methyl-2,7-phenanthrenediol
• FT-0665610
• SCHEMBL23597741
• MS-23541
• HY-N5058
• DTXSID30415709
• AKOS037515243
• CS-0032228
• 137319-34-7
• CHEMBL4758989
• Dehydroeffusol5-ethenyl-1-methylphenanthrene-2,7-diol
• DA-52406
• 1ST177767

• Inchi： 1S/C17H14O2/c1-3-11-8-13(18)9-12-4-5-14-10(2)16(19)7-6-15(14)17(11)12/h3-9,18-19H,1H2,2H3
• InChI Key： GSSPKCPIRDPBQE-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C(C=CC3C=C(C=C(C=C)C2=3)O)=C1C

Computed Properties

• Exact Mass: 250.09900
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 4.9

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 513.4±38.0 °C at 760 mmHg
• Flash Point: 251.7±21.4 °C
• PSA: 40.46000
• LogP: 4.35560
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Dehydroeffusol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether